Cas no 2171900-14-2 (1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2171900-14-2
• MF: C₉H₇Cl₂N₃O₂S
• MW: 292.141778230667
• CID: 5875751
• PubChem ID: 165857842
• Update Time: 2025-06-08

1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide
• 2171900-14-2
• EN300-1591097

• Inchi： 1S/C9H7Cl2N3O2S/c10-6-2-1-3-7(9(6)11)14-8(4-5-13-14)17(12,15)16/h1-5H,(H2,12,15,16)
• InChI Key： PJUKNGOFQJGANY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1C(=CC=N1)S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 290.9636030g/mol
• Monoisotopic Mass: 290.9636030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide

Introduction to 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide (CAS No. 2171900-14-2)

1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2171900-14-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of both chloro substituents on the phenyl ring and a sulfonamide group at the 5-position of the pyrazole core imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery.

The pyrazole scaffold is a heterocyclic compound consisting of a six-membered ring containing two nitrogen atoms at positions 1 and 5. Pyrazoles have been extensively studied due to their versatility in medicinal chemistry, serving as key components in various therapeutic agents. The introduction of sulfonamide functionality further enhances the pharmacological potential of pyrazole derivatives by improving solubility, metabolic stability, and binding affinity to biological targets.

The sulfonamide group (–SO₂NH₂) is a well-known pharmacophore that exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. When incorporated into a pyrazole framework, such as in 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide, it can modulate enzyme activity and receptor binding, leading to potential therapeutic benefits. The dichlorophenyl substituent at the 1-position adds another layer of complexity, influencing electronic properties and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide with various biological targets. Studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. The dichlorophenyl group is particularly interesting as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with aromatic residues in protein binding pockets.

In vitro studies have begun to explore the pharmacological profile of 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide. Preliminary results indicate that it exhibits moderate activity against certain cancer cell lines, potentially through inhibition of key signaling pathways. Additionally, its sulfonamide moiety suggests potential anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. These findings align with the growing interest in developing small-molecule inhibitors targeting complex disease mechanisms.

The synthesis of 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include chlorination of the phenyl ring, nucleophilic substitution to introduce the pyrazole moiety, and sulfonation to attach the sulfonamide group. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, facilitating further exploration of this compound's potential.

One of the most compelling aspects of 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide is its structural diversity, which allows for derivatization to enhance its pharmacological properties. By modifying either the phenyl ring or the pyrazole core, researchers can fine-tune bioactivity profiles for specific therapeutic applications. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to predict how 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide interacts with target proteins at an atomic level. These simulations help identify key binding residues and provide insights into how structural modifications might improve binding affinity. Such computational approaches are accelerating the development pipeline by reducing reliance on empirical screening methods.

As research progresses, 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide may find applications beyond oncology and inflammation management. Its unique structural features suggest potential utility in treating neurological disorders or infectious diseases where sulfonamide-containing compounds have shown promise. Further preclinical studies are necessary to validate these hypotheses and establish safe dosing regimens before human trials can begin.

The chemical properties of 1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide, including its solubility profile and metabolic stability, will also influence its formulation as a drug candidate. Optimization strategies may involve co-crystallization with solubilizing agents or prodrug formulations to enhance bioavailability. Understanding these physicochemical properties is crucial for translating promising preclinical findings into effective clinical treatments.

In conclusion,1-(2,3-dichlorophenyl)-1H-pyrazole-5-sulfonamide (CAS No. 2171900-14-2) represents a fascinating compound with significant therapeutic potential derived from its unique structural features. The combination of chloro-substituted phenyl ring and sulfonamide group on a pyrazole core creates opportunities for diverse biological activities across multiple disease areas. Continued research into its synthesis، pharmacology，and drug-like properties will be essential for realizing its full clinical promise.